Cas no 64981-59-5 (Octadecanoic acid, 18,18'-thiobis-, diethyl ester)
64981-59-5 structure
Product Name:Octadecanoic acid, 18,18'-thiobis-, diethyl ester
CAS No:64981-59-5
MF:C40H78O4S
MW:655.109932422638
CID:389408
PubChem ID:71371043
Update Time:2025-04-19
Octadecanoic acid, 18,18'-thiobis-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 18,18'-thiobis-, diethyl ester
- ethyl 18-(18-ethoxy-18-oxooctadecyl)sulfanyloctadecanoate
- DTXSID30793998
- Diethyl 18,18'-sulfanediyldioctadecanoate
- 64981-59-5
-
- Inchi: 1S/C40H78O4S/c1-3-43-39(41)35-31-27-23-19-15-11-7-5-9-13-17-21-25-29-33-37-45-38-34-30-26-22-18-14-10-6-8-12-16-20-24-28-32-36-40(42)44-4-2/h3-38H2,1-2H3
- InChI Key: PJNHTQLUQNLXJU-UHFFFAOYSA-N
- SMILES: S(CCCCCCCCCCCCCCCCCC(=O)OCC)CCCCCCCCCCCCCCCCCC(=O)OCC
Computed Properties
- Exact Mass: 654.56208214g/mol
- Monoisotopic Mass: 654.56208214g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 45
- Rotatable Bond Count: 40
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 16.4
- Topological Polar Surface Area: 77.9Ų
Octadecanoic acid, 18,18'-thiobis-, diethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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